Cas no 494836-62-3 (methyl 5-fluoro-2-hydroxy-1H-indole-3-carboxylate)

• Product Name: methyl 5-fluoro-2-hydroxy-1H-indole-3-carboxylate
• CAS No: 494836-62-3
• MF: C₁₀H₈FNO₃
• MW: 209.173826217651
• CID: 1112984
• PubChem ID: 22476319
• Update Time: 2025-05-23

methyl 5-fluoro-2-hydroxy-1H-indole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 5-fluoro-2-hydroxy-1H-Indole-3-carboxylic acid methyl ester
• methyl 5-fluoro-2-hydroxy-1H-indole-3-carboxylate
• 494836-62-3
• 5-FLUORO-2-HYDROXY-1H-INDOLE-3-CARBOXYLICACIDMETHYLESTER

• Inchi： 1S/C10H8FNO3/c1-15-10(14)8-6-4-5(11)2-3-7(6)12-9(8)13/h2-4,12-13H,1H3
• InChI Key： DXFDBEUUSGARAT-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)C(C(=O)OC)=C(N2)O

Computed Properties

• Exact Mass: 209.04884
• Monoisotopic Mass: 209.04882128g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 62.3Ų

Experimental Properties

• PSA: 62.32

Additional information on methyl 5-fluoro-2-hydroxy-1H-indole-3-carboxylate

Methyl 5-fluoro-2-hydroxy-1H-indole-3-carboxylate (CAS No. 494836-62-3): A Key Intermediate in Modern Pharmaceutical Research

Methyl 5-fluoro-2-hydroxy-1H-indole-3-carboxylate, identified by its CAS number 494836-62-3, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, characterized by its indole core structure, has garnered attention due to its versatile applications in the synthesis of bioactive molecules. The presence of both fluoro and hydroxy substituents on the indole ring imparts unique chemical properties, making it a valuable intermediate in the development of novel therapeutic agents.

The indole scaffold is a privileged structure in medicinal chemistry, widely recognized for its role in various biological processes and its potential as a pharmacophore. Compounds containing the indole moiety have been extensively studied for their pharmacological activities, including antimicrobial, anti-inflammatory, and anticancer effects. In particular, the introduction of fluorine atoms into indole derivatives has been shown to enhance metabolic stability and binding affinity to biological targets. This modification is particularly relevant in the context of drug design, where fluorine atoms can influence both the physical properties and the biological activity of a molecule.

Methyl 5-fluoro-2-hydroxy-1H-indole-3-carboxylate serves as a crucial building block in the synthesis of more complex indole-based compounds. Its structural features allow for further functionalization, enabling chemists to explore a wide range of derivatives with tailored properties. The hydroxyl group, for instance, can be readily modified through various chemical reactions such as esterification, etherification, or oxidation, while the carboxylate moiety provides a handle for amide bond formation or further carboxylation reactions.

Recent advancements in synthetic methodologies have highlighted the importance of efficient and scalable routes to indole derivatives. Methyl 5-fluoro-2-hydroxy-1H-indole-3-carboxylate has been utilized in several synthetic strategies that leverage transition metal catalysis, asymmetric synthesis, and biocatalysis. These approaches not only improve yield and purity but also minimize waste generation, aligning with the growing emphasis on green chemistry principles. For instance, palladium-catalyzed cross-coupling reactions have been employed to introduce additional substituents onto the indole ring, expanding the structural diversity of potential drug candidates.

The pharmaceutical industry has shown particular interest in indole derivatives due to their broad spectrum of biological activities. Methyl 5-fluoro-2-hydroxy-1H-indole-3-carboxylate has been incorporated into various drug discovery programs aimed at identifying novel therapeutics for diseases such as cancer and neurodegenerative disorders. Its role as a precursor in the synthesis of kinase inhibitors and other targeted therapies underscores its significance in modern drug development. Furthermore, its structural analogs have been investigated for their potential as antimicrobial agents, addressing the growing challenge of antibiotic resistance.

The chemical properties of methyl 5-fluoro-2-hydroxy-1H-indole-3-carboxylate also make it a valuable tool in academic research. Its reactivity and stability under various conditions have been studied to better understand its behavior in complex reaction systems. Computational methods, such as density functional theory (DFT) calculations, have been employed to predict molecular interactions and optimize synthetic pathways. These computational studies provide insights into the electronic structure and reactivity of the compound, aiding chemists in designing more efficient synthetic routes.

In conclusion, methyl 5-fluoro-2-hydroxy-1H-indole-3-carboxylate (CAS No. 494836-62-3) is a versatile intermediate with significant applications in pharmaceutical research. Its unique structural features and reactivity make it an indispensable tool for synthesizing bioactive molecules with potential therapeutic value. As research continues to uncover new applications for this compound and its derivatives, its importance in drug discovery and development is likely to grow further.